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Compound of Interest

Compound Name: 8-Hydroxy-ar-turmerone

Cat. No.: B1164395 Get Quote

Essential Safety and Handling Guide for 8-
Hydroxy-ar-turmerone
This document provides crucial safety and logistical information for the handling and disposal

of 8-Hydroxy-ar-turmerone, tailored for researchers, scientists, and professionals in drug

development. Our aim is to furnish comprehensive, procedural guidance to ensure laboratory

safety and operational efficiency, establishing a trusted resource for chemical handling

information.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 8-Hydroxy-ar-
turmerone.
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Property Value

Chemical Name
(5R,6R)-5-hydroxy-2-methyl-6-(4-

methylphenyl)hept-2-en-4-one

Synonyms 8-Hydroxy-ar-turmerone

CAS Number 949081-09-8

Molecular Formula C₁₅H₂₀O₂

Molecular Weight 232.32 g/mol

Physical Description Oil

Purity >98%

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by GlpBio, 8-Hydroxy-ar-turmerone is not

classified as a hazardous substance or mixture[1]. However, as a good laboratory practice, it is

recommended to handle all chemicals with care. The parent compound, ar-turmerone, is known

to cause skin and eye irritation and may cause an allergic skin reaction. Therefore, a cautious

approach to handling 8-Hydroxy-ar-turmerone is advised.

Personal Protective Equipment (PPE) Recommendations

PPE Category Recommended Equipment

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory
Not required under normal handling conditions

with adequate ventilation.

Operational and Disposal Plans
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Handling and Storage:

Handling: Avoid contact with eyes and skin.[1] Use in a well-ventilated area.[1] Avoid the

formation of aerosols.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] The

recommended storage temperature is 2-8°C.[1] For long-term storage, a stock solution can

be stored at -20°C for several months.[2] To enhance solubility, the tube can be warmed to

37°C and shaken in an ultrasonic bath.[3]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[1]

Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation

develops and persists.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[1]

Disposal Plan:

Dispose of contents and container in accordance with local, regional, national, and international

regulations.[1] Do not let the product enter drains.[1]

Spill Response:

For small spills, absorb with a non-combustible material like vermiculite, sand, or earth and

place in a container for later disposal. For large spills, dike far ahead of the liquid spill for later

disposal.

Experimental Protocols
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While specific experimental protocols for 8-Hydroxy-ar-turmerone are not widely published, its

parent compound, ar-turmerone, has been studied for its biological activities. The following are

example methodologies adapted from studies on ar-turmerone that can serve as a starting

point for designing experiments with 8-Hydroxy-ar-turmerone.

1. In Vitro Anti-Proliferative Assay (Adapted from studies on ar-turmerone)

This protocol is designed to assess the effect of 8-Hydroxy-ar-turmerone on the proliferation

of cancer cell lines.

Cell Culture: Culture human cancer cell lines (e.g., U251, U87, LN229 glioma cells) in

appropriate media supplemented with fetal bovine serum and antibiotics, and maintain in a

humidified incubator at 37°C with 5% CO₂.

Treatment: Seed cells in 96-well plates. After 24 hours, treat the cells with various

concentrations of 8-Hydroxy-ar-turmerone (e.g., 0, 50, 100, 200 μM).

Proliferation Assay: After a desired incubation period (e.g., 24, 48, 72 hours), assess cell

viability using a Cell Counting Kit-8 (CCK-8) assay according to the manufacturer's

instructions.

Colony Formation Assay: Seed treated cells in 6-well plates and incubate for 10-14 days to

allow for colony formation. Stain the colonies with crystal violet and count them.

2. In Vitro Neurogenesis Assay (Adapted from studies on ar-turmerone)

This protocol is to evaluate the effect of 8-Hydroxy-ar-turmerone on the proliferation and

differentiation of neural stem cells (NSCs).

NSC Culture: Culture primary fetal rat NSCs in a suitable medium containing growth factors.

Proliferation Assay: Treat NSCs with various concentrations of 8-Hydroxy-ar-turmerone.

Assess cell proliferation using a suitable method like BrdU incorporation assay.

Differentiation Assay: To induce differentiation, withdraw growth factors from the culture

medium and treat the cells with 8-Hydroxy-ar-turmerone (e.g., 6.25 μg/ml). After 10 days,
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perform immunocytochemistry to identify differentiated neurons, astrocytes, and

oligodendrocytes using specific markers.[4]

3. Anti-Inflammatory Assay in Microglia (Adapted from studies on ar-turmerone)

This protocol aims to investigate the anti-inflammatory effects of 8-Hydroxy-ar-turmerone in

microglial cells.

Cell Culture: Culture BV2 microglial cells in an appropriate medium.

Treatment: Stimulate the cells with a pro-inflammatory agent like amyloid β (Aβ) in the

presence or absence of various concentrations of 8-Hydroxy-ar-turmerone.

Analysis of Inflammatory Markers: Measure the expression and production of inflammatory

molecules such as MMP-9, iNOS, COX-2, TNF-α, IL-1β, IL-6, and MCP-1 using techniques

like qPCR, Western blotting, and ELISA.[5]
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Figure 1: Handling and Storage Workflow for 8-Hydroxy-ar-turmerone
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Caption: Figure 1: Recommended workflow for the safe handling and appropriate storage of 8-
Hydroxy-ar-turmerone.
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Figure 2: Disposal and Spill Response Plan
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Caption: Figure 2: Procedural flowchart for the safe disposal of waste and response to spills

involving 8-Hydroxy-ar-turmerone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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